Cas no 2228576-91-6 (2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol)

• Product Name: 2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol
• CAS No: 2228576-91-6
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 6080278
• PubChem ID: 165690360
• Update Time: 2025-10-29

2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol
• 2228576-91-6
• EN300-1922781

• Inchi： 1S/C12H17BrO2/c1-12(2,8-13)7-9-5-4-6-10(15-3)11(9)14/h4-6,14H,7-8H2,1-3H3
• InChI Key： ZDMTZVDMZAXAAT-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC=C(C=1O)OC

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol

Comprehensive Overview of 2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol (CAS No. 2228576-91-6)

2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol (CAS No. 2228576-91-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated phenolic derivative is characterized by its unique molecular structure, which combines a methoxyphenol core with a 3-bromo-2,2-dimethylpropyl side chain. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and antioxidant agents.

The compound's CAS number 2228576-91-6 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Recent studies highlight its potential role in addressing global challenges such as antibiotic resistance and sustainable crop protection. Researchers are particularly interested in its methoxyphenol moiety, which is known for its radical-scavenging properties, making it a candidate for novel therapeutic formulations.

From a commercial perspective, 2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol is gaining traction in specialty chemical markets. Its application extends to polymer stabilization, where its antioxidant properties help enhance material durability. The agrochemical sector also explores its use as a precursor for eco-friendly pesticides, aligning with the growing demand for sustainable agricultural solutions. This dual applicability in pharmaceuticals and agriculture positions it as a compound of strategic importance.

Analytical characterization of CAS 2228576-91-6 reveals excellent stability under standard storage conditions, with a melting point range of 85–90°C and solubility in common organic solvents like ethanol and acetone. These physicochemical properties facilitate its handling in laboratory and industrial settings. Quality control protocols typically employ HPLC and GC-MS to ensure purity, especially for high-value applications such as drug intermediate synthesis.

The synthesis of 2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol involves multi-step organic reactions, with particular emphasis on the bromination of the propyl side chain. Process optimization studies focus on yield improvement and waste reduction, reflecting the chemical industry's shift toward green chemistry principles. Patent literature suggests novel catalytic methods that enhance the efficiency of this bromination step while minimizing environmental impact.

In regulatory contexts, 2228576-91-6 is not currently classified under restricted substance lists, though proper handling protocols are recommended due to its brominated nature. Safety data sheets advise standard laboratory precautions, including the use of personal protective equipment. The compound's environmental profile is under ongoing assessment, with preliminary biodegradability studies showing promising results for its derivatives.

Market intelligence indicates rising demand for brominated phenolic compounds like 2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. Pricing trends reflect its status as a premium specialty chemical, with supply chain dynamics influenced by bromine availability. Industry forecasts suggest compound annual growth rates of 6–8% for this chemical class through 2030.

Research collaborations are exploring novel applications of CAS 2228576-91-6 in material science, particularly in conductive polymers for flexible electronics. Its molecular architecture offers opportunities for structural modification, enabling the development of customized derivatives with tailored properties. Such versatility makes it a focus compound in structure-activity relationship studies across multiple disciplines.

For researchers sourcing 2-(3-bromo-2,2-dimethylpropyl)-6-methoxyphenol, verification of analytical certificates is crucial, including NMR and mass spectrometry data. Reputable suppliers typically provide technical support for application development, reflecting the compound's role in cutting-edge research. Current studies investigate its potential in multi-target drug design, particularly for complex diseases requiring synergistic therapeutic approaches.

The future development of 2228576-91-6 will likely focus on process intensification and application expansion. With increasing interest in bioactive small molecules, this compound represents an important building block in medicinal chemistry. Its combination of stability, reactivity, and structural features ensures continued relevance in both academic and industrial research environments.